Cas no 778596-26-2 (HO-PEG10-tBu)

HO-PEG10-tBu is a polyethylene glycol (PEG) derivative featuring a hydroxyl (-OH) terminus and a tert-butyl (tBu) end group, linked by a 10-unit PEG spacer. This compound is widely used in bioconjugation and pharmaceutical applications due to its hydrophilic PEG backbone, which enhances solubility and reduces immunogenicity. The hydroxyl group allows for further functionalization, while the tBu group provides steric protection and stability under certain conditions. Its well-defined molecular weight and high purity make it suitable for precise modifications in drug delivery systems, peptide synthesis, and polymer chemistry. HO-PEG10-tBu is valued for its biocompatibility and versatility in creating tailored biomaterials.
HO-PEG10-tBu structure
HO-PEG10-tBu structure
Product Name:HO-PEG10-tBu
CAS No:778596-26-2
MF:C27H54O13
MW:586.709870815277
MDL:MFCD28385467
CID:2089321
PubChem ID:11410687
Update Time:2025-10-19

HO-PEG10-tBu Chemical and Physical Properties

Names and Identifiers

    • HO-PEG10-CH2CH2COOtBu
    • HO-PEG10-tBu
    • Hydroxy-PEG10-t-butyl ester
    • tert-butyl 1-hydroxy-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate
    • HO-PEG10-t-butyl ester
    • OH-PEG10-CH2CH2COOtBu
    • Hydroxy-PEG10-Boc?
    • SCHEMBL23274175
    • SY236940
    • Hydroxy-PEG10-Boc
    • AKOS030630016
    • BS-17540
    • 778596-26-2
    • DA-64232
    • C27H54O13
    • BP-22607
    • OH-PEG10-TBA
    • CS-0031748
    • tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • s10753
    • HY-W019939
    • MFCD28385467
    • Hydroxy-PEG10-t-butly ester
    • MDL： MFCD28385467
    • Inchi： 1S/C27H54O13/c1-27(2,3)40-26(29)4-6-30-8-10-32-12-14-34-16-18-36-20-22-38-24-25-39-23-21-37-19-17-35-15-13-33-11-9-31-7-5-28/h28H,4-25H2,1-3H3
    • InChI Key： AEEGJXDZOJNBIY-UHFFFAOYSA-N
    • SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 586.35600
  • Monoisotopic Mass: 586.35644177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 34
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 138.83000
  • LogP: 0.87650

HO-PEG10-tBu Pricemore >>

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HO-PEG10-tBu Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:778596-26-2)HO-PEG10-tBu
Order Number:A915282
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:55
Price ($):186.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:778596-26-2)HO-PEG10-tBu
A915282
Purity:99%
Quantity:5g
Price ($):186.0
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